1-(Quinolin-3-yl)-1H-indole-3-carboxylic acid

• CAS RN: 649550-80-1
• Molecular Formula: C18H12N2O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 1-quinolin-3-ylindole-3-carboxylic acid
• InChI: InChI=1S/C18H12N2O2/c21-18(22)15-11-20(17-8-4-2-6-14(15)17)13-9-12-5-1-3-7-16(12)19-10-13/h1-11H,(H,21,22)
• InChI Key: MMXPRCDDEKXQLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)N3C=C(C4=CC=CC=C43)C(=O)O

Description

1-(Quinolin-3-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.291 g (6.93 mmol) of lithium hydroxide monohydrate and 30 cm3 of water are added at a temperature in the region of 22° C. to 0.7 g (2.31 mmol) of 3-methoxycarbonyl-1-(quinol-3-yl)-1H-indole dissolved in 30 cm3 of tetrahydrofuran. After stirring at the reflux point of the solvent for 18 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 15 cm3 of water and then triturated with 7 cm3 of N hydrochloric acid. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 1 g of 3-carboxy-1-(quinol-3-yl)-1H-indole is obtained in the form of a pale yellow solid. Mass spectrum (EI): m/e 288 (M+·).